Cas no 1396749-04-4 (3-({pyrazolo1,5-apyridin-3-yl}methyl)-1-2-(trifluoromethyl)phenylurea)

• Product Name: 3-({pyrazolo1,5-apyridin-3-yl}methyl)-1-2-(trifluoromethyl)phenylurea
• CAS No: 1396749-04-4
• MF: C₁₆H₁₃F₃N₄O
• MW: 334.295833349228
• CID: 6378037
• PubChem ID: 71790776
• Update Time: 2025-10-29

3-({pyrazolo1,5-apyridin-3-yl}methyl)-1-2-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-({pyrazolo1,5-apyridin-3-yl}methyl)-1-2-(trifluoromethyl)phenylurea
• 1-(pyrazolo[1,5-a]pyridin-3-ylmethyl)-3-[2-(trifluoromethyl)phenyl]urea
• 1396749-04-4
• VU0538221-1
• 3-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-1-[2-(trifluoromethyl)phenyl]urea
• F6230-0321
• AKOS024540641
• 1-(pyrazolo[1,5-a]pyridin-3-ylmethyl)-3-(2-(trifluoromethyl)phenyl)urea

• Inchi： 1S/C16H13F3N4O/c17-16(18,19)12-5-1-2-6-13(12)22-15(24)20-9-11-10-21-23-8-4-3-7-14(11)23/h1-8,10H,9H2,(H2,20,22,24)
• InChI Key： NZGSBBZOKOFFIK-UHFFFAOYSA-N
• SMILES： N(CC1=C2N(N=C1)C=CC=C2)C(NC1=CC=CC=C1C(F)(F)F)=O

Computed Properties

• Exact Mass: 334.10414554g/mol
• Monoisotopic Mass: 334.10414554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-({pyrazolo1,5-apyridin-3-yl}methyl)-1-2-(trifluoromethyl)phenylurea

Comprehensive Overview of 3-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-1-(2-(trifluoromethyl)phenyl)urea (CAS No. 1396749-04-4)

3-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-1-(2-(trifluoromethyl)phenyl)urea (CAS No. 1396749-04-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of urea derivatives, which are widely explored for their bioactive properties. The presence of a pyrazolo[1,5-a]pyridine moiety and a trifluoromethylphenyl group in its structure makes it a promising candidate for drug discovery, particularly in targeting specific enzymes or receptors.

In recent years, the demand for small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine and personalized therapies. Researchers are particularly interested in compounds like 3-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-1-(2-(trifluoromethyl)phenyl)urea due to their potential to modulate key signaling pathways involved in diseases such as cancer, inflammation, and metabolic disorders. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the compound's stability and binding affinity, making it a valuable scaffold for medicinal chemistry.

The synthesis of CAS No. 1396749-04-4 involves multi-step organic reactions, often starting with the functionalization of pyrazolo[1,5-a]pyridine derivatives. Chemists employ techniques such as cross-coupling reactions and urea formation to achieve the desired product. The compound's purity and yield are critical for its application in high-throughput screening and preclinical studies. Analytical methods like HPLC, NMR, and mass spectrometry are routinely used to characterize its structure and ensure quality control.

One of the most frequently searched questions in the context of this compound is: "What are the potential applications of 3-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-1-(2-(trifluoromethyl)phenyl)urea in drug development?" Current research suggests its utility as a kinase inhibitor, particularly in targeting proteins involved in cell proliferation and survival. Additionally, its bioavailability and pharmacokinetic properties are under investigation to determine its suitability for oral administration. These studies are crucial for translating laboratory findings into clinical applications.

Another area of interest is the compound's role in structure-activity relationship (SAR) studies. By modifying the pyrazolo[1,5-a]pyridine core or the urea linkage, researchers aim to optimize its potency and selectivity. Such efforts align with the broader trend of fragment-based drug design, where small molecules are systematically refined to improve their therapeutic profiles. This approach has been instrumental in developing drugs for complex diseases like Alzheimer's and diabetes.

From an industrial perspective, CAS No. 1396749-04-4 is often discussed in the context of intellectual property and patent landscapes. Pharmaceutical companies are actively filing patents for derivatives of this compound, highlighting its commercial potential. The rise of AI-driven drug discovery has further accelerated the exploration of such molecules, with machine learning algorithms predicting their interactions with biological targets. This synergy between chemistry and technology is reshaping the future of drug development.

Environmental and safety considerations are also paramount when working with 3-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-1-(2-(trifluoromethyl)phenyl)urea. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize risks. Researchers are increasingly adopting green chemistry principles to reduce waste and improve the sustainability of synthetic processes. This aligns with global efforts to promote eco-friendly practices in the pharmaceutical industry.

In summary, 3-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-1-(2-(trifluoromethyl)phenyl)urea (CAS No. 1396749-04-4) represents a fascinating area of research at the intersection of chemistry, biology, and medicine. Its structural complexity and functional versatility make it a valuable tool for scientists exploring new therapeutic avenues. As the field evolves, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing the frontiers of drug discovery.